Mca Fluorophore Sensitivity vs. ACC Substrates
The Mca fluorophore used in Mca-glu-asp-ala-ser-thr-pro-cys-OH demonstrates 7‑ to 10‑fold lower sensitivity compared to the ACC (7‑amino‑4‑carbamoylmethylcoumarin) fluorophore when paired with the same Lys(DNP) quencher [1]. This difference was quantified across a panel of endopeptidases including caspase‑3, caspase‑7, caspase‑8, neutrophil elastase, legumain, MMP‑2, and MMP‑9, indicating that the sensitivity deficit is inherent to the Mca scaffold and not sequence‑dependent. Consequently, assays using Mca‑based substrates require substantially higher amounts of both substrate and enzyme to achieve signal‑to‑noise ratios comparable to ACC‑based alternatives.
| Evidence Dimension | Relative fluorescence sensitivity |
|---|---|
| Target Compound Data | Mca/Lys(DNP) substrates (reference class) |
| Comparator Or Baseline | ACC/Lys(DNP) substrates (next‑generation class) |
| Quantified Difference | 7‑ to 10‑fold lower sensitivity for Mca/Lys(DNP) |
| Conditions | In vitro fluorescence assays with caspase‑3, caspase‑7, caspase‑8, neutrophil elastase, legumain, MMP‑2, MMP‑9 |
Why This Matters
Users requiring maximal sensitivity and minimal enzyme consumption should consider ACC‑based substrates; Mca-glu-asp-ala-ser-thr-pro-cys-OH is most suitable when high protein concentrations are available or when compatibility with established Mca‑based protocols is critical.
- [1] Poreba M, Szalek A, Kasperkiewicz P, et al. Highly sensitive and adaptable fluorescence-quenched pair discloses the substrate specificity profiles in diverse protease families. Sci Rep. 2017;7:43135. View Source
